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For researchers, scientists, and drug development professionals, maintaining a meticulous and
easily accessible record of experimental data is paramount. Traditional paper notebooks or
scattered digital files often fall short in providing the dynamic, interconnected, and queryable
system needed for modern research. This document outlines a robust protocol for leveraging
Obsidian, a powerful knowledge base application, and its Dataview plugin to create a
comprehensive and efficient system for tracking experimental data. This approach not only
ensures data integrity and organization but also enhances the ability to query, summarize, and
visualize experimental outcomes.

Setting Up Your Digital Laboratory Notebook

The foundation of this system is a well-structured Obsidian vault. Obsidian is a note-taking
application that stores your notes as local Markdown files, ensuring you always own and
control your data.[1]

Protocol for Initial Setup:
¢ |[nstall Obsidian: Download and install Obsidian from the official website.

o Create a New Vault: A vault is a folder on your local file system where Obsidian will store all
your notes and associated files. Create a new vault and name it appropriately (e.g.,
"Malaria_Drug_Discovery Lab_Book").
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» Establish a Folder Structure: A logical folder structure is crucial for organization.[2] A
recommended structure includes:

o 00_Templates: To store note templates for experiments, protocols, and meetings.
o 01 Projects: Top-level folders for each research project.

o 02_Experiments: Within each project folder, a dedicated space for individual experiment
notes.

o 03_Protocols: A central repository for all standard operating procedures (SOPS).
o 04_Data: For raw data files, images, and other attachments.
o 05_Literature: Notes and summaries from research papers.
o 06_Dashboards: Notes that contain Dataview queries to summarize and display data.
« Install Essential Plugins: Navigate to Settings > Community Plugins and install the following:
o Dataview: This is the core plugin that allows you to query your notes like a database.[3][4]

o Templater: This plugin enables the creation of dynamic and pre-populated note templates.

[5]L6]

Standardizing Data Capture with Templates

Consistency in data entry is key to effective data tracking. The Templater plugin allows you to
create detailed templates for your experimental notes, ensuring that all necessary metadata is
captured in a uniform format.[5][7]

Protocol for Creating an Experiment Template:
o Create a new note in your 00_Templates folder and name it "Experiment_Template".

» Paste the following into the note. This template uses YAML frontmatter (the section between
the ---) to define key-value pairs of metadata.[7]
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o Configure Templater: Go to Settings > Templater and set the "Template folder location" to
your 00_Templates folder.

Now, when you create a new note for an experiment, you can use the Templater hotkey to
insert this template, which will automatically populate the creation date and provide fields for
essential experimental details.

Data Presentation: Summarizing Quantitative Data
with Dataview

The true power of this system comes from the ability to query the metadata you've diligently
collected in your experimental notes. Dataview allows you to create dynamic tables that
summarize your quantitative data, providing a clear overview of your results.[3][4][7]

Protocol for Creating a Data Summary Table:
o Create a new note in your 06_Dashboards folder and name it "Malaria Project Dashboard".

o To generate a table summarizing the results of all completed experiments for a specific
project, you can use the following Dataview query:

This query will search all notes in the "02_Experiments" folder, filter for those related to the
"Malaria Drug Discovery" project with a "completed" status, and display the specified metadata
fields in a table.

Example Data Summary Table:

Concentration

Experiment ID Compound (M) % Inhibition IC50 (nM)
H

20251215-01 Compound-A 10 95.2 50

20251216-01 Compound-B 10 88.7 120

20251217-01 Compound-A 5 75.4 50

Experimental Protocols: Detailed Methodologies
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Maintaining a central repository of detailed experimental protocols is crucial for reproducibility.
In Obsidian, you can create a dedicated note for each protocol and link to it from your
experimental notes.

Protocol for Managing Experimental Protocols:

For each standard protocol, create a new note in the 03_Protocols folder.

Give the note a descriptive title (e.g., "Cell Viability Assay Protocol").

Write out the detailed methodology, including materials, step-by-step instructions, and any

necessary calculations.

In your experiment template, you can create a link to the relevant protocol note. This ensures
that every experiment is clearly associated with the methodology used.

Mandatory Visualization: Diagrams with Graphviz

Visual representations of signaling pathways, experimental workflows, and logical relationships
are essential for communication and understanding in research. Graphviz is a powerful tool for
creating these diagrams using the DOT language.

Signaling Pathway: MAPK/ERK Pathway
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MAPK/ERK Signaling Pathway

Experimental Workflow: High-Throughput Screening
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High-Throughput Screening Workflow

Logical Relationship: Drug Development Phases

Discovery &
Preclinical

Phase |
(Safety)

Phase I
(Efficacy)

Phase Il
(Confirmation)

Regulatory
Approval

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1174111?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Phases of Drug Development

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Revolutionizing Research: Tracking Experimental Data
with Obsidian and Dataview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174111#using-obsidian-dataview-for-tracking-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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